Cas no 1245924-75-7 (4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole)

• Product Name: 4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole
• CAS No: 1245924-75-7
• MF: C₆HF₃N₂S
• MW: 190.145749807358
• CID: 3036359
• PubChem ID: 139035986
• Update Time: 2025-04-21

4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole
• 1245924-75-7
• 2,1,3-Benzothiadiazole,4,5,6-trifluoro-

• Inchi： 1S/C6HF3N2S/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H
• InChI Key： UBQCYQZYXLDHCO-UHFFFAOYSA-N
• SMILES： S1N=C2C=C(C(=C(C2=N1)F)F)F

Computed Properties

• Exact Mass: 189.98125370Da
• Monoisotopic Mass: 189.98125370Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų